N1-(4-ethoxyphenyl)-N2-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)oxalamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]oxamide
• InChI: InChI=1S/C19H19F3N2O4/c1-2-28-15-9-7-14(8-10-15)24-18(27)17(26)23-11-16(25)12-3-5-13(6-4-12)19(20,21)22/h3-10,16,25H,2,11H2,1H3,(H,23,26)(H,24,27)
• InChI Key: JDIZMEINYABUPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C19H19F3N2O4
• Molecular Weight: 396.4 g/mol

Description

N1-(4-ethoxyphenyl)-N2-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)oxalamide, also known as TRO19622, is a small molecule drug that has been extensively studied for its potential therapeutic benefits. This compound belongs to the class of oxalamide derivatives and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Chemical Reactions

A study on the synthesis and reactions involving oxalamide derivatives and related compounds shows a broad interest in exploring novel synthetic pathways and chemical transformations. For instance, the synthesis of cyclic hydroxamic acids and lactams with a 2,3-dioxo-1,4-benzoxazine skeleton reveals insights into catalytic hydrogenations and reductive cyclizations, offering potential routes for creating structurally complex and functionally diverse molecules (Hartenstein & Sicker, 1993). Additionally, the interaction of 4-ethoxy-1,1,1-trifluoro-3-buten-2-one with triethyl phosphite, leading to a cycloaddition product, highlights a method for generating compounds with potential utility in various chemical syntheses (Gerus et al., 1998).

Material Science and Polymer Research

Research into the properties and applications of polymers incorporates the use of oxalamide derivatives for enhancing material functionalities. The study on azo polymers for reversible optical storage, examining cooperative motion of polar side groups in amorphous polymers, demonstrates the potential of these compounds in developing materials with novel optical properties (Meng et al., 1996).